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Compound Name: Trizma citrate tribasic
Cat. No.: B12041681
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Part 1: Executive Summary & Chemical Identity

Trizma citrate tribasic (CAS 6986-91-0) is a specialized ionic salt composed of
Tris(hydroxymethyl)aminomethane and Citric acid in a 3:1 molar ratio. Unlike standard Tris-HCI
buffers, which introduce high concentrations of chloride ions (

) that can inhibit specific enzymatic reactions or interfere with protein crystallography, Trizma
citrate provides a halide-free buffering environment with the added benefit of metal chelation.

Chemical Profile
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Property Specification

) Tris(hydroxymethyl)aminomethane citrate
Chemical Name

(Tribasic)
CAS Number 6986-91-0
Stoichiometry 3 moles Tris : 1 mole Citric Acid
Molecular Formula
Molecular Weight 555.53 g/mol
White crystalline powder or supplied as 1M
Appearance .
Solution
Highly soluble in water (
Solubility

)

~7.0 — 7.5 (native solution); Buffer range 7.0 —

Primary pH Range
yp g 9.0

Part 2: Physicochemical Mechanism
The Dual-Action Buffer System

Trizma citrate tribasic functions as a "self-buffering” salt. Upon dissolution, it dissociates into
three Tris-H+ cations and one Citrate

anion. This creates a unique dual-system:

e Tris Component (
): Provides buffering capacity in the physiological range (pH 7.0 —9.0).
o Citrate Component (

): Acts as a counter-ion and weak buffer in the slightly acidic range, while simultaneously
sequestering divalent cations.

Metal Chelation
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The citrate anion is a potent chelator of divalent metals (

). In molecular biology, this property is exploited to inhibit metalloproteases and nucleases
(which require metal cofactors) without denaturing the target proteins or nucleic acids.

Halide-Free Environment

Many enzymes (e.g., certain DNA polymerases, metabolic enzymes like glucose-6-
phosphatase) are inhibited by high ionic strength or specifically by chloride ions found in Tris-
HCI. Trizma citrate eliminates this variable, making it the standard for kinetic studies of halide-
sensitive enzymes.

Visualization: Chemical Equilibrium

The following diagram illustrates the dissociation and buffering equilibrium of the tribasic salt in
water.
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Figure 1: Dissociation pathway of Trizma Citrate Tribasic, highlighting its dual role in buffering
and metal chelation.

Part 3: Applications & Experimental Protocols
Application 1: Antigen Retrieval (IHC)

While sodium citrate is common, Tris-Citrate buffers are used for heat-induced epitope retrieval
(HIER) when a higher pH (pH 8-9) is required to break methylene bridges formed by formalin
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fixation. The Tris base facilitates the high pH stability, while citrate aids in calcium sequestration
to unmask epitopes.

Application 2: RNA Preservation

In RNA extraction buffers, Trizma citrate is superior to Tris-HCI. The citrate anion chelates
magnesium (

), which is an essential cofactor for RNase A activity. This passive inhibition of RNases protects
RNA integrity during isolation.

Application 3: Crystallography

In protein crystallography, the specific "salting-in" or "salting-out" effects of citrate versus
chloride can drastically alter crystal lattice formation. Trizma citrate is used to screen
crystallization conditions where chloride ions might interfere with the active site or crystal
packing.

Protocol: Preparation of 1.0 M Halide-Free Tris-Citrate
Stock

Obijective: Create a 1.0 M stock solution (based on Tris concentration) that is completely free of
chloride ions.

Materials:

e Trizma Citrate Tribasic (MW 555.53 g/mol ) OR

e Tris Base (MW 121.14 g/mol ) + Citric Acid Anhydrous (MW 192.12 g/mol )
o Ultrapure Water (18.2 MQ-cm)

Method A: Using the Tribasic Salt (CAS 6986-91-0)[1]

e Weigh: To prepare 100 mL of 1.0 M (Tris-equivalent) solution, weigh 18.52 g of Trizma
Citrate Tribasic.

o Note on Molarity: The saltis 3 Tris : 1 Citrate. If you need 1.0 M Tris, you use 1/3 of the
salt's MW per liter. If you need 1.0 M Salt, use 55.55 g/100mL. Standard convention
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usually refers to the Tris concentration.

o Calculation for 1M Tris equivalent:

o For 100 mL:

Dissolve: Add to 80 mL of ultrapure water. Stir until completely dissolved.

Check pH: The native pH will be approximately 7.3 — 7.5.

Adjust (Optional):
o To lower pH: Add Citric Acid (solid or concentrated solution). DO NOT use HCI.

o To raise pH: Add Tris Base (solid). DO NOT use NaOH (unless Na+ is acceptable).

Finalize: Adjust volume to 100 mL with water. Filter sterilize (0.22 pum).
Method B: In-Situ Preparation (If Salt is Unavailable)

e Dissolve 12.11 g Tris Base (1.0 M final) in 80 mL water.

e Add 6.40 g Citric Acid (0.33 M final) to achieve the 3:1 ratio.

e Adjust volume to 100 mL.

Visualization: Buffer Selection Logic

Use this decision tree to determine when to utilize Trizma Citrate over standard buffers.
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Select Buffer System
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Figure 2: Decision matrix for selecting Trizma Citrate Tribasic versus Tris-HCI or Tris-Acetate.

Part 4: Safety & Handling

o Hazards: Trizma citrate tribasic is generally classified as a mild irritant (Skin Irrit. 2, Eye
Irrit. 2).

+ Handling: Wear standard PPE (gloves, safety glasses). Avoid inhalation of powder.

¢ Storage: Hygroscopic. Store at room temperature in a tightly sealed container. Solutions are
stable for months at 4°C but susceptible to microbial growth; filter sterilization is
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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